Cas no 916610-32-7 (3-PYRROLIDINAMINE, 1-THIENO[3,2-D]PYRIMIDIN-4-YL-, HYDROCHLORIDE (1:1))

• Product Name: 3-PYRROLIDINAMINE, 1-THIENO[3,2-D]PYRIMIDIN-4-YL-, HYDROCHLORIDE (1:1)
• CAS No: 916610-32-7
• MF: C₁₀H₁₃ClN₄S
• MW: 256.755018949509
• CID: 3299964
• PubChem ID: 68946237
• Update Time: 2025-04-21

3-PYRROLIDINAMINE, 1-THIENO[3,2-D]PYRIMIDIN-4-YL-, HYDROCHLORIDE (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINAMINE, 1-THIENO[3,2-D]PYRIMIDIN-4-YL-, HYDROCHLORIDE (1:1)
• DB-147840
• 916610-32-7
• 1-Thieno[3,2-d]pyrimidin-4-yl-3-pyrrolidinamine hydrochloride
• ZKHJFNLBXWYJGF-UHFFFAOYSA-N
• SCHEMBL4182980
• 1-Thieno[3,2-d]pyrimidin-4-yl-pyrrolidin-3-ylamine hydrochloride

• Inchi： 1S/C10H12N4S.ClH/c11-7-1-3-14(5-7)10-9-8(2-4-15-9)12-6-13-10;/h2,4,6-7H,1,3,5,11H2;1H
• InChI Key： ZKHJFNLBXWYJGF-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2C1=C(N=CN=2)N1CCC(C1)N

Computed Properties

• Exact Mass: 256.0549453Da
• Monoisotopic Mass: 256.0549453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3Ų